Cas no 1220031-59-3 ((4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride)

• Product Name: (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride
• CAS No: 1220031-59-3
• MF: C₁₇H₂₆ClN₃O
• MW: 323.86084318161
• CID: 1078587
• PubChem ID: 56831922
• Update Time: 2025-06-15

(4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanone hydrochloride
• (4-benzylpiperazin-1-yl)-piperidin-3-ylmethanone;hydrochloride
• 1220031-59-3
• (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride
• (4-Benzylpiperazin-1-yl)(piperidin-3-yl)methanone hydrochloride
• AKOS015846626
• 1-benzyl-4-(piperidine-3-carbonyl)piperazine hydrochloride

• MDL： MFCD13562207
• Inchi： 1S/C17H25N3O.ClH/c21-17(16-7-4-8-18-13-16)20-11-9-19(10-12-20)14-15-5-2-1-3-6-15;/h1-3,5-6,16,18H,4,7-14H2;1H
• InChI Key： YJBJFYNSEQEBOI-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CNCCC1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 323.1764402g/mol
• Monoisotopic Mass: 323.1764402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6Ų

(4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride

Introduction to (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and various other scientific domains. Among these, (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride, with the CAS number 1220031-59-3, stands out as a compound of considerable interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical characteristics, recent research findings, and future prospects.

The molecular structure of (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride encompasses two key pharmacophoric units: piperazine and piperidine moieties. These heterocyclic rings are well-documented for their ability to interact with biological targets, making them invaluable in drug design. The presence of a benzyl group at the 4-position of the piperazine ring further enhances its pharmacological potential by introducing additional binding sites and modulating electronic properties.

Recent studies have highlighted the significance of such multifunctional scaffolds in the development of novel therapeutic agents. The combination of piperazine and piperidine in (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride has been explored for its potential in addressing various neurological and cardiovascular disorders. For instance, piperazine derivatives are known for their role in enhancing central nervous system (CNS) activity, while piperidine-based compounds have shown promise in modulating cardiovascular functions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibit significant inhibitory effects on certain enzymes implicated in neurodegenerative diseases. The study utilized computational modeling and experimental validation to elucidate the binding interactions between (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride and target proteins. The findings suggest that this compound could serve as a lead molecule for the development of new drugs targeting these pathologies.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This form is particularly advantageous in drug formulations where solubility is a critical factor for achieving desired therapeutic concentrations. The hydrochloride derivative also ensures better stability under various storage conditions, which is essential for maintaining the efficacy of pharmaceutical products.

Advances in synthetic chemistry have enabled more efficient and scalable production methods for (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride. Modern techniques such as catalytic hydrogenation and automated purification processes have significantly improved yield and purity, making it more accessible for research and commercial purposes. These advancements are crucial for facilitating further exploration into its pharmacological properties and potential therapeutic uses.

The compound's structural flexibility allows for modifications that can fine-tune its biological activity. Researchers have been experimenting with various substituents at different positions on the molecule to optimize its binding affinity and selectivity. Such modifications are essential in drug discovery pipelines, where achieving high specificity is key to minimizing side effects and maximizing therapeutic efficacy.

Preclinical studies have begun to uncover the potential of (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride as a therapeutic agent. Initial trials have shown promising results in animal models for conditions such as hypertension and cognitive disorders. These studies not only validate the compound's biological activity but also provide valuable insights into its mechanism of action. Further clinical trials are warranted to confirm these findings and assess its safety profile in human populations.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride. Predictive models can simulate interactions between molecules and biological targets, helping researchers prioritize compounds for experimental validation. This interdisciplinary approach has significantly reduced the time and cost associated with drug development, paving the way for more efficient discovery processes.

The environmental impact of chemical synthesis is also a critical consideration in modern research. Sustainable practices are being adopted to minimize waste and reduce energy consumption during production. Green chemistry principles are being applied to develop more eco-friendly synthetic routes for compounds like this one, ensuring that their production aligns with global sustainability goals.

In conclusion, (4-Benzyl-1-piperazinyl)(3-piperidinyl)methanonehydrochloride represents a significant advancement in chemical research with its unique structural features and promising pharmacological applications. The ongoing studies highlight its potential as a lead molecule for developing new drugs targeting neurological and cardiovascular disorders. With continued research and technological advancements, this compound is poised to make substantial contributions to the field of medicinal chemistry.